Cas no 1805408-05-2 (3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805408-05-2
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• CID: 4915177
• Update Time: 2025-05-20

3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5NO/c8-4-2(5(9)10)1-3(7(11,12)13)14-6(4)15/h1,5H,(H,14,15)
• InChI Key： FOAOXOWZWWACEJ-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)(F)F)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1805408-05-2. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a bromine atom, a difluoromethyl group, and a trifluoromethyl group, makes this compound unique and valuable in various chemical and pharmaceutical applications.

The structure of 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine is characterized by its pyridine ring with specific substituents at positions 2, 3, 4, and 6. The hydroxyl group at position 2 introduces hydrophilic properties, while the bromine atom at position 3 adds electron-withdrawing effects. The difluoromethyl group at position 4 and the trifluoromethyl group at position 6 further enhance the compound's electronic and steric properties. These features make it an ideal candidate for use in drug design and materials science.

Recent studies have highlighted the potential of 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's ability to modulate specific cellular pathways has shown promise in inhibiting tumor growth and metastasis.

In addition to its pharmaceutical applications, 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine has been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the efficient production of this compound, making it more accessible for large-scale applications.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine involves a series of carefully controlled reactions. Starting from pyridine derivatives, chemists employ halogenation, fluorination, and hydroxylation techniques to introduce the desired substituents. The use of modern catalytic systems has significantly improved the yield and purity of the final product.

From an environmental perspective, 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical intermediates in industrial processes. Regulatory agencies have recognized its safety profile, allowing for its use in various commercial applications.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within chemistry and pharmacology.